Cas no 6381-79-9 (Potassium carbonate sesquihydrate)

Potassium carbonate sesquihydrate structure
6381-79-9 structure
Product Name:Potassium carbonate sesquihydrate
CAS No:6381-79-9
MF:CH5KO4
MW:120.146301984787
MDL:MFCD00149925
CID:85669
PubChem ID:24854510
Update Time:2024-10-28

Potassium carbonate sesquihydrate Chemical and Physical Properties

Names and Identifiers

    • Potassium carbonate sesquihydrate
    • Potassium carbonate crystal
    • Potassiumcarbonate
    • tetrapotassium,dicarbonate,trihydrate
    • ACS
    • Potassium carbonate sesquihydrate, for analysis ACS
    • Potassium carbonate sesquihydrate, for analysis ACS, 98.5%
    • PotassiuM carbonate sesquihydrate, 98.5%, ACS reagent
    • POTASSIUM CARBONATE-1.5-HYDRATE 99.995
    • POTASSIUM CARBONATE HEMIHYDRATE
    • POTASSIUM CARBONATE HYDRATE
    • POTASSIUM CARBONATE, SESQUIHYDRATE
    • K2CO3.1.5H2O
    • DTXSID8049751
    • Potassium carbonate (K2CO3) sesquihydrate
    • Potash sesquihydrate
    • potassium carbonate 1.5 hydrate
    • L9300DKS8U
    • Potassium carbonate 1.5-hydrate
    • 6381-79-9
    • UNII-L9300DKS8U
    • Q27282858
    • Dipotassium carbonate sesquihydrate
    • Potassium carbonate sesquihydrate [MI]
    • AKOS015950720
    • tetrapotassium;dicarbonate;trihydrate
    • DTXCID5029710
    • Carbonic acid, dipotassium salt, hydrate (2:3)
    • MDL: MFCD00149925
    • Inchi: 1S/CH2O3.K.H2O.H/c2-1(3)4;;;/h(H2,2,3,4);;1H2;
    • InChI Key: WONDHDNIJDKINA-UHFFFAOYSA-N
    • SMILES: C(O)(O)=O.[KH].O

Computed Properties

  • Exact Mass: 329.85600
  • Monoisotopic Mass: 329.8560077g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 18.8
  • Covalently-Bonded Unit Count: 9
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • Color/Form: Colorless crystals or white particles.
  • Density: 2.043
  • Melting Point: 891 °C
  • Boiling Point: No data available
  • Flash Point: No data available
  • Solubility: 1300g/l
  • Water Partition Coefficient: Soluble in water. Practically insoluble in alcohol
  • PSA: 154.07000
  • LogP: -5.08690
  • Solubility: Soluble in water, almost insoluble in ethanol and ether.
  • Merck: 14,7670
  • Sensitiveness: Hygroscopic
  • Vapor Pressure: No data available

Potassium carbonate sesquihydrate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302,H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:1
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • FLUKA BRAND F CODES:3
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22; R36/38
  • TSCA:Yes
  • Storage Condition:Sealed storage.

Potassium carbonate sesquihydrate Customs Data

  • HS CODE:28364000

Potassium carbonate sesquihydrate Pricemore >>

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